Cas no 2228359-65-5 (2,2-difluoro-2-(4-hydroxy-3,5-dimethoxyphenyl)acetic acid)

• Product Name: 2,2-difluoro-2-(4-hydroxy-3,5-dimethoxyphenyl)acetic acid
• CAS No: 2228359-65-5
• MF: C₁₀H₁₀F₂O₅
• MW: 248.180210590363
• CID: 5931633
• PubChem ID: 165836741
• Update Time: 2025-10-28

2,2-difluoro-2-(4-hydroxy-3,5-dimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-hydroxy-3,5-dimethoxyphenyl)acetic acid
• 2228359-65-5
• EN300-1951115

• Inchi： 1S/C10H10F2O5/c1-16-6-3-5(10(11,12)9(14)15)4-7(17-2)8(6)13/h3-4,13H,1-2H3,(H,14,15)
• InChI Key： ISGDCIFADHUZCG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=C(C(=C(C=1)OC)O)OC)F

Computed Properties

• Exact Mass: 248.04962974g/mol
• Monoisotopic Mass: 248.04962974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76Ų

Additional information on 2,2-difluoro-2-(4-hydroxy-3,5-dimethoxyphenyl)acetic acid

Compound CAS No 2228359-65-5: 2,2-Difluoro-2-(4-Hydroxy-3,5-Dimethoxyphenyl)Acetic Acid

Compound CAS No 2228359-65-5, also known as 2,2-difluoro-2-(4-hydroxy-3,5-dimethoxyphenyl)acetic acid, is a highly specialized organic compound with significant applications in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antioxidant therapies.

The chemical structure of CAS No 2228359-65-5 is characterized by a central acetic acid moiety substituted with two fluorine atoms at the second carbon position. This substitution pattern introduces electronic effects that can influence the compound's reactivity and bioavailability. The phenyl ring attached to the acetic acid group is further substituted with hydroxyl and methoxy groups at positions 4, 3, and 5, respectively. These substituents contribute to the compound's aromatic stability and potential interactions with biological systems.

Recent research has focused on the synthesis and characterization of CAS No 2228359-65-5 using advanced methodologies such as Suzuki coupling and Stille coupling reactions. These methods have enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process. The compound's ability to undergo various functional group transformations has made it a valuable building block in medicinal chemistry.

In terms of biological activity, CAS No 2228359-65-5 has demonstrated potent anti-inflammatory properties in preclinical studies. Its ability to inhibit key inflammatory pathways such as COX-1 and COX-2 enzymes has positioned it as a promising candidate for the development of new anti-inflammatory drugs. Additionally, studies have shown that this compound exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related diseases.

The application of CAS No 2228359-65-5 extends beyond pharmacology into the realm of agrochemicals. Recent investigations have explored its potential as a plant growth regulator, where it has shown promise in enhancing crop resilience against environmental stressors such as drought and salinity.

From an environmental standpoint, researchers have also examined the biodegradation pathways of CAS No 2228359-65-5 to assess its environmental impact. Studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems.

In conclusion, CAS No 2283710177 (commonly referred to as CAS No 11070471) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological evaluation techniques, continues to unlock new possibilities for its utilization in both therapeutic and agricultural settings.